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Compound of Interest

Compound Name: BC-LI-0186

Cat. No.: B2781158 Get Quote

Essential Safety and Handling Guide for BC-LI-
0186
This document provides immediate, essential safety, handling, and disposal information for the

potent and selective Leucyl-tRNA synthetase (LRS) and Ras-related GTP-binding protein D

(RagD) interaction inhibitor, BC-LI-0186. The following procedural guidance is intended for

researchers, scientists, and drug development professionals.

Quantitative Data Summary
The following table summarizes key quantitative data for BC-LI-0186, a compound identified as

a potent inhibitor of the mTORC1 signaling pathway.[1][2][3]
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Property Value Source

Molecular Weight 429.54 g/mol [4]

Formula C₂₂H₂₇N₃O₄S [4]

Appearance Solid powder

Purity ≥98%

IC₅₀
46.11 nM (inhibition of LeuRS

and RagD interaction)

K_d_
42.1 nM (binding affinity to

LRS)

Solubility Soluble in DMSO to 100 mM

Storage Store at -20°C for long term.

Personal Protective Equipment (PPE)
As a potent small molecule inhibitor, BC-LI-0186 should be handled with care in a laboratory

setting. While a specific Safety Data Sheet (SDS) is not publicly available, the following PPE is

recommended based on standard laboratory safety protocols for handling hazardous chemical

powders and solutions.

Hand Protection: Chemical-resistant gloves (nitrile or latex) are required. Dispose of

contaminated gloves properly after use.

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect against splashes or airborne particles.

Body Protection: A lab coat must be worn to protect skin and clothing.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a respirator may be necessary to prevent inhalation.
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Experimental Protocols: Handling and Preparation
of Stock Solutions
Objective: To prepare a stock solution of BC-LI-0186 for in vitro experiments.

Materials:

BC-LI-0186 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Acclimatization: Allow the vial of BC-LI-0186 to equilibrate to room temperature before

opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of BC-LI-0186
powder using an analytical balance.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve the

desired stock concentration (e.g., for a 10 mM stock solution, add 232.81 µL of DMSO to 1

mg of BC-LI-0186).

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

in a water bath (up to 37°C) may aid in dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at

-20°C.

Operational and Disposal Plan
Spill Management:
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Small Spills: In case of a small spill of either the powder or the DMSO solution, absorb the

material with an inert absorbent (e.g., vermiculite, sand). Collect the absorbed material into a

sealed container for hazardous waste disposal. Clean the spill area with soap and water.

Large Spills: Evacuate the area and prevent entry. If the spill is significant or involves volatile

solvents, contact your institution's environmental health and safety (EHS) office for

assistance.

Waste Disposal:

Solid Waste: Unused BC-LI-0186 powder and any materials contaminated with the powder

(e.g., weigh boats, pipette tips) should be collected in a designated, sealed hazardous waste

container.

Liquid Waste: Unused stock solutions and experimental solutions containing BC-LI-0186 in

DMSO must be disposed of as hazardous chemical waste. Do not pour down the drain.

Collect in a clearly labeled, sealed container for chemical waste pickup by your institution's

EHS department.

Signaling Pathway and Experimental Workflow
BC-LI-0186 Mechanism of Action in the mTORC1 Pathway

BC-LI-0186 is a potent inhibitor of the interaction between Leucyl-tRNA synthetase (LRS) and

RagD, a component of the Rag GTPase heterodimer. This interaction is a critical step in the

leucine-sensing mechanism that leads to the activation of the mTORC1 signaling pathway. By

binding to LRS, BC-LI-0186 prevents the localization of LRS to the lysosome, thereby inhibiting

mTORC1 activity. This leads to downstream effects such as the inhibition of cancer cell growth.
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Caption: Inhibition of the mTORC1 signaling pathway by BC-LI-0186.

Experimental Workflow for Handling BC-LI-0186

The following diagram outlines the standard workflow for handling BC-LI-0186, from receiving

the compound to the final disposal of waste.
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Caption: Standard operational workflow for handling BC-LI-0186.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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